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Compound of Interest

Compound Name: Acetaldehyde-d4

Cat. No.: B137916 Get Quote

For researchers, scientists, and drug development professionals, the use of stable isotope-

labeled compounds is a cornerstone of modern analytical techniques. Acetaldehyde-d4, a

deuterated analog of acetaldehyde, serves as a critical reagent and internal standard in a

variety of research applications, particularly in mass spectrometry and nuclear magnetic

resonance (NMR) spectroscopy. This in-depth technical guide provides a comprehensive

overview of the commercial suppliers of Acetaldehyde-d4, its key applications, and detailed

experimental protocols.

Commercial Suppliers and Specifications
The selection of a suitable commercial supplier for Acetaldehyde-d4 is a critical first step in

any research endeavor. The purity of the reagent, both isotopic and chemical, can significantly

impact the accuracy and reproducibility of experimental results. Below is a comparative

summary of the offerings from prominent suppliers.
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Supplier
Product
Number

Isotopic Purity
(atom % D)

Chemical
Purity (%)

Available
Quantities

Sigma-Aldrich 176567 ≥99 ≥98 1 g, 5 g, 10 g

Cambridge

Isotope

Laboratories, Inc.

(CIL)

DLM-112 99 98 1 g

C/D/N Isotopes

Inc.
D-0163 99 96 1 g

Santa Cruz

Biotechnology,

Inc.

sc-217843 Not specified Not specified
Contact for

availability

LGC Standards TRC-A132602 Not specified Not specified 250 mg, 1 g, 5 g

Note: Isotopic and chemical purity levels are as stated by the suppliers and may vary between

lots. It is recommended to consult the Certificate of Analysis (CoA) for lot-specific data.[1][2][3]

Key Applications in Research
Acetaldehyde-d4 is primarily utilized in two key areas of research: as a derivatizing agent for

mass spectrometry and as an internal standard for quantitative analysis.

Derivatizing Agent in Mass Spectrometry
Acetaldehyde-d4 is employed as a derivatizing agent to enhance the analytical properties of

target molecules, particularly those containing primary and secondary amine groups, such as

catecholamines.[4] The derivatization process, often a reductive amination, introduces a

deuterated ethyl group, which can improve the chromatographic separation and mass

spectrometric detection of the analytes. A notable application is in the measurement of

endogenous epinephrine and norepinephrine in human plasma.[4]

Internal Standard for Quantitative Analysis
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In quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS)

and NMR spectroscopy, deuterated compounds like Acetaldehyde-d4 are invaluable as

internal standards.[5][6] Since their chemical and physical properties are nearly identical to

their non-deuterated counterparts, they co-elute during chromatography and experience similar

ionization effects in the mass spectrometer. The known concentration of the deuterated

standard allows for accurate quantification of the endogenous analyte by correcting for

variations in sample preparation and instrument response.

Experimental Protocols
The following sections provide detailed methodologies for key experiments involving

Acetaldehyde-d4.

Protocol 1: Derivatization of Catecholamines for LC-
MS/MS Analysis
This protocol is adapted from methodologies for the analysis of epinephrine and

norepinephrine in plasma.[7][8]

Materials:

Acetaldehyde-d4

Sodium cyanoborohydride

Plasma sample

Internal standards (e.g., epinephrine-d6, norepinephrine-d6)

Extraction solvent (e.g., alumina-based solid-phase extraction cartridges)

Elution solvent

Reconstitution solvent

LC-MS/MS system

Methodology:
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Sample Preparation: Spike the plasma sample with a known concentration of the deuterated

internal standards for epinephrine and norepinephrine.

Extraction: Perform a solid-phase extraction (SPE) of the catecholamines from the plasma

sample.

Elution and Drying: Elute the catecholamines from the SPE cartridge and dry the eluate

under a stream of nitrogen.

Derivatization:

Reconstitute the dried extract in a suitable buffer.

Add Acetaldehyde-d4 and sodium cyanoborohydride to the reconstituted extract.

Incubate the reaction mixture to allow for the reductive amination to proceed, forming the

deuterated ethyl derivatives of the catecholamines.

LC-MS/MS Analysis: Inject the derivatized sample into the LC-MS/MS system for

quantification.

A generalized workflow for this process is illustrated in the following diagram:
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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